molecular formula C13H16O B8376636 Benzenepropanal, beta-methyl-3-(1-methylethenyl)- CAS No. 125109-84-4

Benzenepropanal, beta-methyl-3-(1-methylethenyl)-

Cat. No.: B8376636
CAS No.: 125109-84-4
M. Wt: 188.26 g/mol
InChI Key: YYANKIXCOSAFMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzenepropanal, beta-methyl-3-(1-methylethenyl)- is a useful research compound. Its molecular formula is C13H16O and its molecular weight is 188.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenepropanal, beta-methyl-3-(1-methylethenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenepropanal, beta-methyl-3-(1-methylethenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

125109-84-4

Molecular Formula

C13H16O

Molecular Weight

188.26 g/mol

IUPAC Name

3-(3-prop-1-en-2-ylphenyl)butanal

InChI

InChI=1S/C13H16O/c1-10(2)12-5-4-6-13(9-12)11(3)7-8-14/h4-6,8-9,11H,1,7H2,2-3H3

InChI Key

YYANKIXCOSAFMF-UHFFFAOYSA-N

Canonical SMILES

CC(CC=O)C1=CC(=CC=C1)C(=C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

m-Diisopropenylbenzene (237 g), 0.2 g butylated hydroxytoluene, 0.1 g NaHCO3, 0.0918 g RhHCO(PPh3)3 and 20 g triphenylphosphine were heated under a pressure of 250 psi hydrogen and 250 psi carbon monoxide at 110° C. for five hours and then at 140° C. for six hours. The crude reaction product was distilled to give 215 g of a liquid which analyzed as 49.4% starting material, 40.8% lb, 1.9% 2-(3-propen-ylphenyl)-2-methylpropanal and 4.9% 1,3-di-(1-formylpropan-2-yl)benzene. The constituents were readily separated by fractional distillation to give pure lb, b.p 98° C./0.1 mm Hg. The starting material may be recycled to give further product in an overall yield of 71.0% lb. IR and NMR spectra were compatible with the assigned structure. Odor: ozone, stemmy-green floral, melon. Odor value: 35,514; Odor threshold value: 0.7 ng/L.
Name
2-(3-propen-ylphenyl)-2-methylpropanal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,3-di-(1-formylpropan-2-yl)benzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ozone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.